Cas no 327092-81-9 (AKR1C3-IN-1)
AKR1C3-IN-1 structure
Product Name:AKR1C3-IN-1
CAS No:327092-81-9
MF:C16H15NO4S
MW:317.35960316658
MDL:MFCD01197550
CID:1030195
Update Time:2025-04-20
AKR1C3-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- 3-((3,4-Dihydroisoquinolin-2(1H)-yl)sulfonyl)benzoic acid
- 3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzoic acid
- 3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid
- 3-(3,4-Dihydroisoquinolin-2(1H)-ylsulphonyl)benzoic acid
- 006075
- 3-(2-1,2,3,4-tetrahydroisoquinolylsulfonyl)benzoic acid
- 3-(3,4-Dihydro-1H-isoquinoline-2-sulfonyl)-benzoic acid
- AC1LEIZA
- AC1Q73IW
- CHEMBL1566492
- SBB002606
- ZERO
- AKR1C3-IN-1
-
- MDL: MFCD01197550
- Inchi: 1S/C16H15NO4S/c18-16(19)13-6-3-7-15(10-13)22(20,21)17-9-8-12-4-1-2-5-14(12)11-17/h1-7,10H,8-9,11H2,(H,18,19)
- InChI Key: ZGVIUMKHTXKKOX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CC2C=CC=CC=2CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
AKR1C3-IN-1 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
AKR1C3-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE798-100mg |
AKR1C3-IN-1 |
327092-81-9 | 98% | 100mg |
186CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE798-250mg |
AKR1C3-IN-1 |
327092-81-9 | 98% | 250mg |
428CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE798-1g |
AKR1C3-IN-1 |
327092-81-9 | 98% | 1g |
790.0CNY | 2021-07-17 | |
| Chemenu | CM143698-5g |
3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid |
327092-81-9 | 95% | 5g |
$329 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE798-200mg |
AKR1C3-IN-1 |
327092-81-9 | 98% | 200mg |
226.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AE798-50mg |
AKR1C3-IN-1 |
327092-81-9 | 98% | 50mg |
97.0CNY | 2021-07-17 | |
| DC Chemicals | DC60005-100mg |
CRT0036521 |
327092-81-9 | >98% | 100mg |
$200.0 | 2023-09-15 | |
| DC Chemicals | DC60005-250mg |
CRT0036521 |
327092-81-9 | >98% | 250mg |
$400.0 | 2023-09-15 | |
| DC Chemicals | DC60005-1g |
CRT0036521 |
327092-81-9 | >98% | 1g |
$800.0 | 2023-09-15 | |
| Chemenu | CM143698-250mg |
3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid |
327092-81-9 | 95%+ | 250mg |
$*** | 2023-05-30 |
AKR1C3-IN-1 Related Literature
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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